1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione

• IUPAC Name: 1-benzyl-3-[2-(3,4-dimethoxyphenyl)ethylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H24N2O4/c1-26-18-9-8-15(12-19(18)27-2)10-11-22-17-13-20(24)23(21(17)25)14-16-6-4-3-5-7-16/h3-9,12,17,22H,10-11,13-14H2,1-2H3
• InChI Key: AGUOGPHCHCRQIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2CC(=O)N(C2=O)CC3=CC=CC=C3)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione, also known as GBR 12909, is a synthetic compound that belongs to the class of phenethylamine derivatives. It has been extensively studied for its potential use in scientific research due to its ability to selectively inhibit the reuptake of dopamine in the brain.

Mechanism of Action

1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 selectively inhibits the reuptake of dopamine by binding to the dopamine transporter (DAT) protein. This results in an increase in extracellular dopamine levels in the brain, which can lead to enhanced dopamine signaling and increased dopamine release. This mechanism of action has been extensively studied and is well understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 are primarily related to its effects on the dopamine system in the brain. 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 has been shown to increase dopamine release and enhance dopamine signaling, which can lead to increased motivation, reward-seeking behavior, and improved cognitive function. However, chronic exposure to 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 has been associated with neurotoxicity and damage to dopaminergic neurons.

Advantages and Limitations for Lab Experiments

1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 has several advantages as a tool for scientific research, including its ability to selectively inhibit the reuptake of dopamine, its well-understood mechanism of action, and its availability in pure form. However, 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 also has several limitations, including its potential for neurotoxicity and the need for careful dosing and monitoring in experiments.

Future Directions

There are several future directions for the use of 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 in scientific research. One area of interest is the development of new compounds that selectively target specific dopamine receptor subtypes. Another area of interest is the use of 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 in combination with other drugs to investigate the interactions between different neurotransmitter systems. Additionally, there is a need for further research to better understand the potential neurotoxicity of 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 and to develop safer alternatives for scientific research.

Scientific Research Applications

1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 has been widely used in scientific research as a tool to study the dopamine system in the brain. Its ability to selectively inhibit the reuptake of dopamine has been used to investigate the role of dopamine in various physiological and pathological conditions, including addiction, depression, and Parkinson's disease. 1-benzyl-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione 12909 has also been used to study the effects of dopamine on behavior and cognition.